Cas no 1250496-80-0 (3,3,5-Trimethylcyclohexane-1-sulfonyl chloride)

• Product Name: 3,3,5-Trimethylcyclohexane-1-sulfonyl chloride
• CAS No: 1250496-80-0
• MF: C₉H₁₇ClO₂S
• MW: 224.748080968857
• MDL: MFCD16671784
• CID: 5187511
• PubChem ID: 62084555
• Update Time: 2023-08-26

3,3,5-Trimethylcyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,3,5-trimethylcyclohexane-1-sulfonyl chloride
• 3,3,5-trimethylcyclohexane-1-sulfonylchloride
• 3,3,5-Trimethylcyclohexane-1-sulfonyl chloride

• MDL： MFCD16671784
• Inchi： 1S/C9H17ClO2S/c1-7-4-8(13(10,11)12)6-9(2,3)5-7/h7-8H,4-6H2,1-3H3
• InChI Key： WOJBPOIBUOZVIS-UHFFFAOYSA-N
• SMILES： ClS(C1CC(C)CC(C)(C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides